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Compound of Interest

Compound Name: Chroman-8-ylamine hydrochloride

CAS No.: 1797795-89-1

Cat. No.: B1458204

Get Quote

Executive Summary & Compound Identity
Chroman-8-ylamine hydrochloride (CAS: 1797795-89-1) is a specialized heterocyclic

building block used primarily in medicinal chemistry. As a derivative of the chroman (3,4-

dihydro-2H-1-benzopyran) scaffold, it serves as a critical intermediate for synthesizing bioactive

molecules targeting G-protein coupled receptors (GPCRs) and neurological pathways.

This guide translates standard Safety Data Sheet (SDS) parameters into actionable research

protocols. It is designed for organic chemists and safety officers who require a deeper

understanding of the compound's behavior, hazards, and handling requirements beyond the

GHS labels.
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Parameter Detail

IUPAC Name 3,4-dihydro-2H-chromen-8-amine hydrochloride

CAS Number 1797795-89-1

Molecular Formula

C

H

NO

HCl

Molecular Weight 185.65 g/mol

Physical Form White to off-white solid

Solubility
Soluble in water, DMSO, Methanol (Predicted

based on salt form)

Hazard Identification & Toxicological Mechanisms
GHS Classification (29 CFR 1910.1200)

Signal Word:WARNING

Acute Toxicity, Oral: Category 4 (H302)[1]

Skin Corrosion/Irritation: Category 2 (H315)[2]

Serious Eye Damage/Eye Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory System) (H335)[3]

Mechanistic Insight: Why is it Hazardous?
The hazard profile of Chroman-8-ylamine hydrochloride is dictated by its anilinic amine

moiety and its hydrochloride salt nature.

Irritation (H315, H319, H335): The free amine (released upon contact with physiological pH)

is a nucleophile that can interact with mucosal proteins, causing denaturation and
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inflammation. The HCl component contributes to local acidity upon hydrolysis in moisture-

rich environments (eyes, lungs), exacerbating irritation.

Acute Toxicity (H302): Like many aniline derivatives, absorption can interfere with enzymatic

pathways. While specific LD50 data for the 8-isomer is limited, structurally similar chroman-

amines exhibit moderate oral toxicity, necessitating strict ingestion controls.

Safe Handling & Engineering Controls
Core Directive: Treat as a potential sensitizer. All manipulations must prevent aerosolization.[4]

[5]

Engineering Controls
Primary Barrier: All open handling (weighing, transfer) must occur inside a certified chemical

fume hood operating at a face velocity of 80–100 fpm.

Secondary Barrier: Use a static-dissipative balance enclosure if the solid is fine/dusty to

prevent electrostatic dispersion.

Personal Protective Equipment (PPE) Selection Logic
Gloves:Nitrile Rubber (0.11 mm minimum thickness).

Reasoning: Latex is permeable to many organic amine salts. Nitrile provides superior

chemical resistance against the permeation of the dissolved salt in case of accidental

wetting.

Eye Protection:Chemical Safety Goggles.

Reasoning: Safety glasses are insufficient because the H319 hazard (serious eye

irritation) implies that dust contact can cause severe, immediate pain and potential corneal

damage. Goggles seal the eyes from airborne particulates.

Respiratory: If fume hood work is not feasible (e.g., equipment maintenance), use a NIOSH-

approved N95 or P100 particulate respirator.

Experimental Workflow: Safe Weighing Protocol
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The following diagram outlines the logical flow for handling this hazardous solid to minimize

exposure risks.

Critical Control Point

START: Weighing Required

Verify Fume Hood
Face Velocity > 80 fpm

Don PPE:
Nitrile Gloves + Goggles + Lab Coat

Transfer Solid
Use Anti-static Spatula

Decontaminate Balance
(Wipe with MeOH/Water)

Spill or Residue?

END: Procedure Complete

No Spills

Dispose Wipes as
Solid Hazardous Waste

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1458204?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Logical workflow for safe weighing and transfer of hazardous solids, emphasizing

decontamination steps.

Emergency Response Architecture
This section details self-validating response protocols. In an emergency, the "Why" is as

important as the "What" to prevent panic-induced errors.

Exposure Response
Scenario Immediate Action Scientific Rationale

Eye Contact
Rinse for 15+ mins using an

eyewash station. Lift eyelids.

The HCl salt hydrolyzes to

acid; immediate dilution is

critical to prevent corneal

burns and pH-induced protein

coagulation.

Skin Contact

Wash with soap and water.[2]

[6][7][8] Do not use organic

solvents.

Solvents (ethanol/acetone) can

increase skin permeability,

driving the amine deeper into

the dermis. Soap emulsifies

the salt safely.

Inhalation
Move to fresh air. Position

semi-upright.

Reduces respiratory effort. If

coughing persists, the H335

hazard suggests bronchial

irritation requiring medical

observation for edema.

Spill Management (Solid)
Isolate: Evacuate the immediate area (10 ft radius).

Protect: Don double nitrile gloves and N95 respirator.

Contain: Cover spill with a damp paper towel to prevent dust generation.
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Clean: Scoop up material. Wipe area with 5% sodium bicarbonate solution (neutralizes

traces of HCl) followed by water.

Physicochemical Properties & Stability
Note: Specific physical constants for this intermediate are often lot-dependent. The values

below represent standard ranges for this chemical class.

Property Value/Observation

Appearance White to pale yellow crystalline solid

Odor Weak, characteristic amine odor

pH (1% in water) Acidic (~3.0 - 5.0) due to HCl dissociation

Melting Point
Not widely reported (Class typical: >150°C,

dec.)

Stability
Hygroscopic. Store under inert atmosphere

(Argon/Nitrogen) recommended.

Incompatibility
Strong oxidizing agents, acid chlorides, acid

anhydrides.

Synthesis & Application Context
Role in Drug Development
Chroman-8-ylamine is a "privileged structure" in medicinal chemistry.[9] The chroman ring

restricts the conformational flexibility of the amine, often leading to higher binding affinity for

targets compared to open-chain analogs.

Key Applications:

GPCR Ligands: Used as a conformationally constrained bioisostere of phenethylamine in

serotonin (5-HT) and dopamine receptor modulators.

Enzyme Inhibitors: The 8-position amine serves as a handle for amide coupling to create

inhibitors for kinases or proteases where the chroman ring occupies a hydrophobic pocket.
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Synthetic Utility Diagram
The following graph illustrates how Chroman-8-ylamine HCl serves as a divergent intermediate

in library synthesis.

Chroman-8-ylamine
HCl

Amide Coupling
(R-COOH + HATU)

Base (DIEA)

Reductive Amination
(R-CHO + NaBH(OAc)3)

pH 5-6

Sulfonylation
(R-SO2Cl)

Base (Pyridine)

Kinase Inhibitors
(H-Bond Donor/Acceptor)

GPCR Ligands
(Secondary Amines)

CNS Active Agents
(Sulfonamides)
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Caption: Divergent synthetic pathways utilizing Chroman-8-ylamine HCl to access diverse

bioactive scaffolds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/cbr00854
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cbr00854
https://www.fishersci.com/store/msds?partNumber=CC24101DA&productDescription=2H-CHROMENE-3-CARBOXYLIC+1GR&vendorId=VN00092202&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/25656m.pdf
https://www.chemicalbook.com/msds/8-aminoquinoline.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0198118.pdf
https://www.fishersci.com/store/msds?partNumber=CC76104DA&productDescription=CHROMAN-8-CARBALDEHYDE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.spectrumchemical.com/MSDS/A1167_AGHS.pdf
https://fluorochem.co.uk/product/F240430/
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Chroman_Chemistry_and_Its_Applications_in_Drug_Development.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL11168~~PDF~~MTR~~CGV4~~EN~~2026-01-03%2005:40:28~~6-Aminocoumarin%20hydrochloride~~
https://www.benchchem.com/product/b1458204/docs#technical-guide-chroman-8-ylamine-hydrochloride-safety-handling
https://www.benchchem.com/product/b1458204/docs#technical-guide-chroman-8-ylamine-hydrochloride-safety-handling
https://www.benchchem.com/product/b1458204/docs#technical-guide-chroman-8-ylamine-hydrochloride-safety-handling
https://www.benchchem.com/product/b1458204/docs#technical-guide-chroman-8-ylamine-hydrochloride-safety-handling
https://www.benchchem.com/product/b1458204?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1458204?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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